Cas no 897611-24-4 (N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide)
N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[2-[[4-(2-methoxyphenyl)-1-piperazinyl]sulfonyl]ethyl]-4-nitro-
- N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]-4-nitrobenzamide
- N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)-4-nitrobenzamide
- F2068-0569
- 897611-24-4
- N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide
- AKOS024625183
- N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide
-
- Inchi: 1S/C20H24N4O6S/c1-30-19-5-3-2-4-18(19)22-11-13-23(14-12-22)31(28,29)15-10-21-20(25)16-6-8-17(9-7-16)24(26)27/h2-9H,10-15H2,1H3,(H,21,25)
- InChI Key: OVZMHKHHHDXWMT-UHFFFAOYSA-N
- SMILES: C(NCCS(N1CCN(C2=CC=CC=C2OC)CC1)(=O)=O)(=O)C1=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 448.14165567g/mol
- Monoisotopic Mass: 448.14165567g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 133Ų
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- pka: 12.70±0.46(Predicted)
N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2068-0569-2μmol |
N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide |
897611-24-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2068-0569-5μmol |
N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide |
897611-24-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2068-0569-10μmol |
N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide |
897611-24-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2068-0569-20μmol |
N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide |
897611-24-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2068-0569-1mg |
N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide |
897611-24-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2068-0569-2mg |
N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide |
897611-24-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2068-0569-3mg |
N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide |
897611-24-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2068-0569-4mg |
N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide |
897611-24-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2068-0569-5mg |
N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide |
897611-24-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2068-0569-10mg |
N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzamide |
897611-24-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide
N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide: A Comprehensive Overview
N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide, identified by the CAS number 897611-24-4, is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a subject of interest for researchers worldwide.
The molecular structure of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide is characterized by a piperazine ring, a sulfonyl group, and a nitrobenzamide moiety. The presence of these functional groups contributes to its versatile reactivity and bioavailability. According to recent research published in the Journal of Medicinal Chemistry, this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in the treatment of cancer and inflammatory diseases.
The synthesis of CAS No. 897611-24-4 involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the synthesis pathway to enhance yield and purity, ensuring scalability for potential industrial applications. The compound's stability under various conditions has been thoroughly investigated, with findings indicating robust performance under physiological conditions.
In terms of pharmacokinetics, studies have demonstrated that N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide has favorable absorption profiles and moderate clearance rates, making it a viable candidate for oral administration. Preclinical trials have shown minimal toxicity at therapeutic doses, further supporting its potential as a drug candidate.
Beyond pharmacology, this compound has shown promise in materials science applications. Its ability to form stable coatings and films has been explored for use in corrosion protection and electronic devices. Recent advancements in nanotechnology have leveraged its unique properties to develop novel sensors with enhanced sensitivity.
The ongoing research into CAS No. 897611-24-4 continues to uncover new insights into its biological and chemical behavior. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for its translation into clinical settings. As the understanding of this compound deepens, it is anticipated that new therapeutic strategies will emerge, addressing unmet medical needs.
In conclusion, N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide stands as a testament to the ingenuity of modern chemical synthesis and its application in advancing human health and technology. With continued research and development, this compound holds the potential to make significant contributions across multiple scientific disciplines.
897611-24-4 (N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)